Cas no 1361697-84-8 (6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl)

• Product Name: 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl
• CAS No: 1361697-84-8
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4993179
• Update Time: 2025-10-28

6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3F/c1-7-3-2-4-10(17)11(7)12-8(14)5-6-9(15)13(12)16/h2-6H,1H3
• InChI Key： APBSIAZFNLERSD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(=CC=CC=1C)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl

Professional Introduction to Compound with CAS No. 1361697-84-8 and Product Name: 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl

The compound with the CAS number 1361697-84-8 and the product name 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this biphenyl derivative incorporates a fluoro substituent at the 6' position and a methyl group at the 2' position, alongside three chloro groups at the 2, 3, and 6 positions. Such a configuration imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

In recent years, the study of halogenated biphenyls has seen substantial progress, particularly in understanding their interactions with biological systems. The presence of multiple halogen atoms in 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl enhances its reactivity and binding affinity, which are critical factors in drug design and development. Researchers have been exploring the compound's potential as an intermediate in synthesizing novel pharmaceutical agents. The fluoro group, in particular, is known for its ability to modulate metabolic pathways and improve drug bioavailability, making it a highly sought-after moiety in medicinal chemistry.

One of the most intriguing aspects of this compound is its structural similarity to known environmental pollutants such as polychlorinated biphenyls (PCBs). However, unlike PCBs, the strategic placement of the fluoro and chloro groups in 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl suggests that it may exhibit different environmental behavior. Studies have begun to investigate how these structural modifications influence the compound's persistence and toxicity. Preliminary findings indicate that the introduction of a fluoro group can significantly alter the compound's degradation rate and bioaccumulation potential. This insight is crucial for assessing its safety profile and potential environmental impact.

The pharmaceutical industry has shown particular interest in halogenated biphenyls due to their role as key intermediates in synthesizing bioactive molecules. The specific arrangement of substituents in 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl makes it a promising candidate for developing new therapeutic agents. For instance, researchers have hypothesized that this compound could serve as a scaffold for creating novel antiviral or anticancer drugs. The ability of halogen atoms to participate in various chemical reactions allows for the facile introduction of additional functional groups, enabling fine-tuning of biological activity.

Recent advancements in computational chemistry have facilitated the design of highly efficient synthetic routes for complex molecules like 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl. By leveraging molecular modeling techniques, scientists can predict the reactivity and stability of different structural configurations before conducting experimental synthesis. This approach has not only accelerated the discovery process but also minimized waste generation by optimizing reaction conditions. Such innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical sector.

The potential applications of this compound extend beyond pharmaceuticals into materials science and agrochemicals. The unique electronic properties conferred by its halogenated structure make it an attractive candidate for developing advanced materials with specific optoelectronic characteristics. Additionally, researchers are exploring its use as a precursor for crop protection agents due to its stability and resistance to degradation under environmental stressors.

As research on 6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl progresses, it is essential to consider both its benefits and limitations. While its structural features offer numerous advantages in drug development and material science applications, careful evaluation of its environmental footprint remains paramount. Collaborative efforts between academia and industry are necessary to ensure that such compounds are developed responsibly while maximizing their therapeutic potential.

In conclusion,6'-Fluoro-2'-methyl-2,3,6-trichlorobiphenyl (CAS No. 1361697-84-8) represents a significant milestone in synthetic chemistry and pharmaceutical research. Its unique structural configuration opens up new possibilities for developing innovative treatments and materials with tailored properties. As scientists continue to unravel its potential applications through rigorous research efforts, this compound is poised to play a pivotal role in advancing multiple scientific disciplines.